Cas no 1417569-74-4 (2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride)

2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride is a chemically synthesized compound featuring a pyrazole core substituted with methoxy and nitro functional groups, further functionalized with an ethylamine hydrochloride moiety. This structure imparts reactivity suitable for applications in pharmaceutical intermediates or agrochemical research, where its nitro and amine groups enable further derivatization. The hydrochloride salt form enhances solubility and stability, facilitating handling in synthetic processes. Its well-defined molecular architecture makes it a valuable building block for the development of biologically active compounds, particularly in medicinal chemistry. The compound's purity and consistent performance underscore its utility in research and industrial settings.
2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride structure
1417569-74-4 structure
Product name:2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride
CAS No:1417569-74-4
MF:C6H11ClN4O3
MW:222.629539728165
MDL:MFCD22421969
CID:4699330

2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
    • 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine hydrochloride
    • 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride
    • MDL: MFCD22421969
    • Inchi: 1S/C6H10N4O3.ClH/c1-13-6-5(10(11)12)4-9(8-6)3-2-7;/h4H,2-3,7H2,1H3;1H
    • InChI Key: RLQOXKOFFDHNSS-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C(=CN(CCN)N=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Topological Polar Surface Area: 98.9

2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB412899-500 mg
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
1417569-74-4
500MG
€313.80 2023-02-03
abcr
AB412899-500mg
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride; .
1417569-74-4
500mg
€333.00 2025-02-27
abcr
AB412899-1 g
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
1417569-74-4
1g
€406.00 2023-04-24
Enamine
EN300-762696-0.25g
2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethan-1-amine hydrochloride
1417569-74-4 95.0%
0.25g
$347.0 2025-02-24
Enamine
EN300-762696-10.0g
2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethan-1-amine hydrochloride
1417569-74-4 95.0%
10.0g
$3007.0 2025-02-24
Aaron
AR00JEVG-250mg
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
1417569-74-4 95%
250mg
$503.00 2025-02-14
1PlusChem
1P00JEN4-5g
[2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
1417569-74-4 95%
5g
$2569.00 2023-12-21
Ambeed
A767265-1g
[2-(3-MEthoxy-4-nitro-1h-pyrazol-1-yl)ethyl]amine hydrochloride
1417569-74-4 95%
1g
$268.0 2024-04-23
Aaron
AR00JEVG-10g
[2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
1417569-74-4 95%
10g
$4160.00 2023-12-16
A2B Chem LLC
AJ04640-50mg
[2-(3-Methoxy-4-nitro-1h-pyrazol-1-yl)ethyl]amine hydrochloride
1417569-74-4 95%
50mg
$206.00 2024-04-20

Additional information on 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride

Comprehensive Overview of 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417569-74-4)

2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417569-74-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and nitro functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methoxy substituent and an ethylamine hydrochloride side chain, makes it particularly valuable for designing targeted therapies and advanced materials.

In recent years, the demand for pyrazole derivatives has surged due to their broad applications in drug discovery and crop protection. Researchers are increasingly exploring compounds like 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride for their potential in modulating enzyme activity and receptor interactions. The nitro group in this compound is often a focal point for structural optimization, as it can influence both reactivity and binding affinity. This aligns with current trends in fragment-based drug design and precision agriculture, where tailored molecules are essential for efficacy and sustainability.

The synthesis and characterization of CAS No. 1417569-74-4 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are critical for reproducibility in research. Additionally, the compound's stability under various pH conditions and its solubility profile are frequently studied to optimize its use in formulations. Such data is vital for answering common queries like "How to improve the bioavailability of pyrazole-based compounds?" or "What are the best solvents for nitro-substituted heterocycles?"—questions often posed by chemists and formulators.

From an industrial perspective, 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride is part of a growing market for fine chemicals and custom synthesis services. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates are actively listing this compound in their portfolios. This reflects its relevance in addressing challenges such as green chemistry and cost-effective scaling, which dominate discussions in chemical manufacturing today.

Environmental and regulatory considerations also play a role in the compound's applications. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. This aspect resonates with the increasing focus on sustainable lab practices and waste reduction—topics frequently searched by professionals aiming to align with ESG (Environmental, Social, and Governance) principles. The compound's potential for biodegradation and low ecotoxicity further enhances its appeal in eco-conscious research environments.

In summary, 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417569-74-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and functional groups make it a cornerstone for developing next-generation therapeutics and agrochemicals. As the scientific community continues to explore its possibilities, this compound remains a subject of interest for both academic and industrial stakeholders, driving forward advancements in molecular design and application-specific solutions.

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Amadis Chemical Company Limited
(CAS:1417569-74-4)2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride
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Quantity:1g
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